Cas no 10094-62-9 (a-D-Glucoheptonic Acid Sodium Salt)

• Product Name: a-D-Glucoheptonic Acid Sodium Salt
• CAS No: 10094-62-9
• MF: C₇H₁₇NaO₁₀
• MW: 284.19365477562
• MDL: MFCD00013425
• CID: 148872
• PubChem ID: 23700087
• Update Time: 2025-06-27

a-D-Glucoheptonic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

• D-glycero-D-gulo-Heptonicacid, monosodium salt, dihydrate (8CI,9CI)
• ALPHA-D -GLUCOHEPTONIC ACID
• Sodium (2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate hydrate (1:1:2)
• (2xi)-D-gluco-heptonic acid
• (3R,4S,5R,6R)-2,3,4,5,6,7-Hexahydroxyheptanoic acid
• d-Gala-l-gluco-heptonsaeure
• d-Gala-l-heptonsaeure
• D-glycero-L-gluco-heptonic acid
• D-glycero-L-gluco-Heptonsaeure
• D-glycero-L-manno-heptonic acid , sodium-salt
• D-glycero-L-manno-Heptonsaeure, Natrium-Salz
• Glucomonocarbonic acid
• HEPTAGLUCONIC ACID
• Sodium heptonate
• Glucosemonocarboxylic acid
• Sodium (3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate
• alpha-D-GLUCOHEPTONIC ACID
• D-glycero-D-ido-Heptonic acid, monosodium salt
• D-gluco-Heptonic acid, monosodium salt, (2.xi.)-
• Sodium glucoheptanate
• Heptonic acid sodium salt
• D-glycero-D-gulo-Heptonic acid, sodium salt (1:1)
• SODIUM-alpha-GLUCOHEPTONATE
• D -Glycero-D -guloheptonic acid
• MCULE-7
• D-GLYCERO-D-GULO-HEPTONIC ACID, SODIUM SALT, HYDRATE (1:1:2)
• Sodium D-alpha-glucoheptonate dihydrate
• sodium;(2R,3R,4S,5R,6R)-2,3,4,5,6,7-hexahydroxyheptanoate;dihydrate
• UNII-TE57AX2U1N
• GLUCEPTATE SODIUM DIHYDRATE [II]
• SODIUM D-.ALPHA.-GLUCOHEPTONATE DIHYDRATE
• Sodium D-glycero-D-gulo-heptonate
• TE57AX2U1N
• Sodium heptonate--water (1/1/2)
• Gluceptate sodium dihydrate
• alpha-D-Glucoheptonic acid sodium salt
• 10094-62-9
• F87757
• DTXSID30905857
• Q27289926
• D-alpha-Glucoheptonic acid, sodium salt, dihydrate
• D-Glycero-D-gulo-heptonic acid sodium salt dihydrate
• Sodium D-glycero-D-gulo-heptonate dihydrate
• D-glycero-D-gulo-Heptonic acid, monosodium salt, dihydrate
• A-D-GLUCOHEPTONIC ACID SODIUM
• SODIUM D-ALPHA-GLUCOHEPTONATE DEHYDRATE
• D-.ALPHA.-GLUCOHEPTONIC ACID, SODIUM SALT, DIHYDRATE
• Glucoheptonic acid sodium salt dihydrate
• D-glycero-D-gulo-Heptonic acid, sodium salt, dihydrate
• Sodium Glucoheptonate Dihydrate
• Sodium (2R，3R，4S，5R，6S)-2，3，4，5，6，7-hexahydroxyheptanoate dihydrate
• D-a-Glucoheptonic Acid, Sodium Salt, Dihydrate;
• JAQDQRUFGHWSGO-FBNUBEQJSA-M
• Sodium D-a-Glucoheptonate Dihydrate;
• D-Glycero-D-gulo-Heptonic Acid, Monosodium Salt, Dihydrate;
• Sodium D-glycero-D-gulo-heptonate Dihydrate;
• a-D-Glucoheptonic Acid Sodium Salt

• MDL： MFCD00013425
• Inchi： 1S/C7H14O8.Na.2H2O/c8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;;;/h2-6,8-13H,1H2,(H,14,15);;2*1H2/q;+1;;/p-1/t2-,3-,4+,5-,6-;;;/m1.../s1
• InChI Key： JAQDQRUFGHWSGO-FBNUBEQJSA-M
• SMILES： [Na+].O[C@H]([C@H]([C@H](C(=O)[O-])O)O)[C@@H]([C@@H](CO)O)O.O.O

Computed Properties

• Exact Mass: 248.051
• Monoisotopic Mass: 248.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162

Experimental Properties

• Melting Point: >159oC (dec.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 132.5 ° (C=1, H2O)
• Solubility: Methanol (Very Slightly), Water (Slightly)
• PSA: 179.97000
• LogP: -5.59550

a-D-Glucoheptonic Acid Sodium Salt Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD00780320)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives

Additional information on a-D-Glucoheptonic Acid Sodium Salt

Recent Advances in the Research of a-D-Glucoheptonic Acid Sodium Salt (CAS: 10094-62-9)

a-D-Glucoheptonic Acid Sodium Salt (CAS: 10094-62-9) is a derivative of heptonic acid, which has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development, biochemical assays, and as a chiral building block in organic synthesis. Recent studies have explored its role in various biochemical pathways, its utility in the synthesis of novel therapeutic agents, and its potential as a biomarker in metabolic studies.

One of the key areas of research focuses on the compound's ability to act as a precursor in the synthesis of sugar-based pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that a-D-Glucoheptonic Acid Sodium Salt can be efficiently converted into heptose derivatives, which are critical components in the development of antibiotics targeting Gram-negative bacteria. The study highlighted the compound's stability and reactivity under mild conditions, making it an attractive candidate for large-scale pharmaceutical production.

Another significant advancement involves the use of a-D-Glucoheptonic Acid Sodium Salt in metabolic engineering. Researchers at the University of Cambridge (2024) utilized this compound to modulate the pentose phosphate pathway in engineered microbial strains, resulting in enhanced production of NADPH and other reducing equivalents. This approach has implications for the biosynthesis of high-value compounds, including flavonoids and terpenoids, which are widely used in nutraceuticals and pharmaceuticals.

In addition to its synthetic applications, a-D-Glucoheptonic Acid Sodium Salt has been investigated for its role in diagnostic assays. A recent study in Analytical Biochemistry (2024) reported the development of a colorimetric assay using this compound to detect aldolase activity in clinical samples. The assay demonstrated high sensitivity and specificity, suggesting its potential for use in early diagnosis of metabolic disorders such as fructose intolerance and glycogen storage diseases.

Despite these promising developments, challenges remain in the widespread adoption of a-D-Glucoheptonic Acid Sodium Salt. Issues such as scalability of synthesis, cost-effectiveness, and the need for further toxicological studies must be addressed. Future research directions may include the exploration of novel catalytic systems to improve yield and purity, as well as in-depth mechanistic studies to elucidate its interactions with biological targets.

In conclusion, a-D-Glucoheptonic Acid Sodium Salt (CAS: 10094-62-9) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its versatility in synthesis, metabolic engineering, and diagnostics underscores its potential to contribute to advancements in drug development and biochemical research. Ongoing studies are expected to further expand its applications and address current limitations, paving the way for its broader utilization in the industry.